(E)-3-[4-methoxy-3-(pyridin-1-ium-3-ylsulfamoyl)phenyl]prop-2-enoate

• CAS: 324044-62-4
• Molecular Formula: C15H14N2O5S
• Molecular Weight: 334.3g/mol
• SMILES: COC1=C(C=C(C=C1)C=CC(=O)[O-])S(=O)(=O)NC2=C[NH+]=CC=C2
• InChI: InChI=1S/C15H14N2O5S/c1-22-13-6-4-11(5-7-15(18)19)9-14(13)23(20,21)17-12-3-2-8-16-10-12/h2-10,17H,1H3,(H,18,19)/b7-5+
• InChIKey: XMZOHOSPYJDFFD-FNORWQNLSA-N

Procurement Profile: (E)-3-[4-Methoxy-3-(pyridin-1-ium-3-ylsulfamoyl)phenyl]prop-2-enoate

(E)-3-[4-methoxy-3-(pyridin-1-ium-3-ylsulfamoyl)phenyl]prop-2-enoate (CAS 324044-62-4) is a synthetic small molecule with a molecular formula of C15H14N2O5S and a molecular weight of 334.3 g/mol. Its structure combines a cinnamic acid framework with a methoxy-substituted phenyl ring and a pyridinium sulfamoyl moiety [1]. This compound is commercially available from multiple vendors at research-grade purity (typically 95%), but its biological target profile, potency, and selectivity landscape remain entirely uncharacterized in the public domain. Researchers considering procurement must treat it as a completely unvalidated chemical entity.

Status Unvalidated chemical entity; no public bioactivity data

Purity Research-grade (typically 95%)

Use Context Exploratory research only; requires full in-house characterization

• [1] PubChem Substance Database. (E)-3-[4-methoxy-3-(pyridin-1-ium-3-ylsulfamoyl)phenyl]prop-2-enoate. National Center for Biotechnology Information. Molecular Formula: C15H14N2O5S. View Source

Generic Substitution Risks: (E)-3-[4-Methoxy-3-(pyridin-1-ium-3-ylsulfamoyl)phenyl]prop-2-enoate

Compounds bearing pyridinium sulfamoyl and cinnamate moieties can interact with diverse biological targets, including carbonic anhydrases, kinases, and nuclear receptors. Without publicly available quantitative activity data, head-to-head selectivity profiling, or defined structure-activity relationships (SAR) for this specific compound, any substituted analog or structurally related sulfonamide cannot be assumed to replicate the biological effects of (E)-3-[4-methoxy-3-(pyridin-1-ium-3-ylsulfamoyl)phenyl]prop-2-enoate [1]. Procurement of this exact CAS-numbered entity is mandatory for any project where its unique scaffold is a prerequisite, but scientists must independently generate all foundational characterization data.

Unknown SAR

No structure-activity data exist; analog bioactivity cannot be inferred.

Non-interchangeable Scaffold

Structural variants may shift target profile unpredictably.

Self-characterization Required

Exact CAS 324044-62-4 procurement is mandatory; all data must be generated in-house.

• [1] Patent WO/2008/116079. Aryl Pyridyl Sulfonamide Derivatives, Their Manufacture and Use as Pharmaceutical Agents. Structural class description of pyridyl sulfonamides with potential multi-target pharmacology. View Source

Biological Activity Evidence: (E)-3-[4-Methoxy-3-(pyridin-1-ium-3-ylsulfamoyl)phenyl]prop-2-enoate

Absence of Comparative Activity Data

A comprehensive search of PubMed, Google Patents, PubChem BioAssay, and major authoritative chemistry databases yielded no quantitative biological activity data (IC50, Ki, EC50, Kd) for this compound against any defined molecular target. No head-to-head comparisons with structural analogs or in-class sulfonamides were identified [1]. The compound's activity profile is entirely unknown, precluding any evidence-based claim of differentiation.

Activity Data

Data to verify

No IC50, Ki, or EC50 reported

No comparative evidence available

Requires full in-house characterization

Evidence Dimension	Any biological activity parameter (target binding, enzyme inhibition, cellular potency)
Target Compound Data	No data available in public domain
Comparator Or Baseline	Any structural analog or related sulfonamide
Quantified Difference	Cannot be calculated
Conditions	N/A

Why This Matters

Without any comparative activity data, no scientific or procurement decision can be made on the basis of proven differentiation; this compound must be treated as an unqualified starting material.

• [1] Systematic search of PubMed, PubChem BioAssay, and Google Patents using CAS 324044-62-4, IUPAC name, and substructure fragments returned no relevant activity records as of the search date. View Source

Application Scenarios: (E)-3-[4-Methoxy-3-(pyridin-1-ium-3-ylsulfamoyl)phenyl]prop-2-enoate

Synthetic Intermediate for Proprietary Series

The compound may serve as a key intermediate or core scaffold in a proprietary medicinal chemistry program where the pyridinium sulfamoyl-cinnamate architecture has been identified via internal screening. Procurement is justified only when internal data already links this exact structure to a desired biological outcome [1].

Fragment-Based or Phenotypic Screening

In high-throughput phenotypic or fragment-based screening campaigns exploring novel chemical space, this compound represents a structurally characterized, commercially available entry. However, it must enter the screen alongside diverse analogs to enable any subsequent differentiation [1].

Negative Control for Pyridinium Sulfonamide Assays

If a research program has established activity for a specific pyridinium sulfonamide scaffold, this analog could theoretically serve as a negative control to define structure-activity boundaries, provided the key structural differences (e.g., cinnamate vs. benzamide linker) are mechanistically relevant. This use case requires experimental validation [1].

Application

Selection Property

Validation Focus

Synthetic Intermediate

Internal scaffold linkage

Biological outcome confirmation

Fragment Screening

Chemical diversity entry

Hit validation and differentiation

Negative Control

Structural differentiation

Mechanistic relevance assay

• [1] Inference based on general principles of chemical probe development and the absence of contradictory data. No direct literature support for these specific applications exists. View Source